Cas no 927801-17-0 (6-bromo-3,4-dichloroquinoline)

• Product Name: 6-bromo-3,4-dichloroquinoline
• CAS No: 927801-17-0
• MF: C₉H₄BrCl₂N
• MW: 276.944759368896
• CID: 1977555
• PubChem ID: 17750583
• Update Time: 2025-05-23

6-bromo-3,4-dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3,4-DICHLOROQUINOLINE
• AGN-PC-01LRAH
• CTK8E5357
• KB-44848
• 4-CHLORO-6-ETHOXY-2-METHYLQUINOLINE
• CS-0135452
• DTXSID30590585
• SCHEMBL18449315
• CMB80117
• AKOS025394924
• 6-Bromo-3,4-dichloro-quinoline
• AT22932
• DB-219749
• 927801-17-0
• SB70783
• MFCD08437001
• 6-bromo-3,4-dichloroquinoline

• Inchi： 1S/C9H4BrCl2N/c10-5-1-2-8-6(3-5)9(12)7(11)4-13-8/h1-4H
• InChI Key： HBDBPPHFTFARAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C(=CN=2)Cl)Cl)C=1

Computed Properties

• Exact Mass: 274.89000
• Monoisotopic Mass: 274.89042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.30410

6-bromo-3,4-dichloroquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-bromo-3,4-dichloroquinoline

Comprehensive Analysis of 6-bromo-3,4-dichloroquinoline (CAS No. 927801-17-0): Properties, Applications, and Research Insights

6-bromo-3,4-dichloroquinoline (CAS No. 927801-17-0) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substitutions, exhibits unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its reactivity in cross-coupling reactions, heterocyclic synthesis, and as a precursor for bioactive molecules.

The structural features of 6-bromo-3,4-dichloroquinoline contribute to its versatility. The quinoline core is a privileged scaffold in drug discovery, often found in compounds with antimicrobial, anticancer, and anti-inflammatory activities. The presence of halogen atoms at positions 3, 4, and 6 enhances its potential for further functionalization, aligning with trends in fragment-based drug design and late-stage diversification. Recent studies highlight its role in developing kinase inhibitors and photovoltaic materials, addressing current demands in precision medicine and renewable energy.

From a synthetic perspective, CAS No. 927801-17-0 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex architectures. Its stability under various conditions makes it suitable for high-throughput screening libraries. Environmental scientists also investigate its degradation pathways, given the growing focus on green chemistry and sustainable synthesis.

Market trends indicate rising interest in halogenated quinolines, driven by their applications in OLED materials and corrosion inhibitors. The compound’s electronic properties are exploited in organic electronics, particularly in charge transport layers. Additionally, its potential as a fluorescent probe for biochemical assays aligns with advancements in diagnostic imaging.

Quality control of 6-bromo-3,4-dichloroquinoline involves rigorous HPLC purity analysis and spectroscopic characterization (NMR, MS). Storage recommendations typically emphasize protection from light and moisture to preserve its reactivity. As regulatory frameworks evolve, compliance with REACH and GMP standards remains critical for industrial-scale production.

In summary, 927801-17-0 represents a multifaceted building block with expanding applications across interdisciplinary fields. Its synergy with cutting-edge technologies like AI-assisted molecular modeling and automated synthesis platforms positions it as a compound of enduring relevance in modern chemistry.